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Compound of Interest

Compound Name: 1,2,5-Trichloronaphthalene

Cat. No.: B15289549 Get Quote

Essential Safety and Handling Guide for 1,2,5-
Trichloronaphthalene
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling

1,2,5-Trichloronaphthalene. It includes detailed operational and disposal plans to ensure the

safety of laboratory personnel and compliance with regulations.

Chemical and Physical Properties
The following table summarizes the key quantitative data for 1,2,5-Trichloronaphthalene and

the general class of Trichloronaphthalenes.
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Property Value Source

Chemical Name 1,2,5-Trichloronaphthalene LookChem[1]

CAS Number 55720-33-7 LookChem[1]

Molecular Formula C₁₀H₅Cl₃ LookChem[1]

Molecular Weight 231.51 g/mol LookChem[1]

Appearance
Colorless to pale-yellow solid

with an aromatic odor.[2]
N/A

Boiling Point 332.7°C at 760 mmHg LookChem[1]

Flash Point 228.3°C LookChem[1]

Density 1.452 g/cm³ LookChem[1]

Vapor Pressure 0.000277 mmHg at 25°C LookChem[1]

Exposure Limits

(Trichloronaphthalene)

OSHA PEL: 5 mg/m³ (8-hr

TWA)NIOSH REL: 5 mg/m³

(10-hr TWA)ACGIH TLV: 5

mg/m³ (8-hr TWA)

NJ Department of Health[3]

Health Hazard Information
Trichloronaphthalenes can affect the body if inhaled or if they come into contact with the skin.

[3] Short-term exposure can irritate the eyes and skin, and high exposure may lead to loss of

appetite, nausea, headaches, and dizziness.[3] A potential health effect is an acne-like rash

upon skin contact, and there is a risk of liver damage.[3] While 1,2,5-Trichloronaphthalene
itself is not classified as a teratogen, a related compound, Hexachloronaphthalene, is, so it

should be handled with caution.[3]

Personal Protective Equipment (PPE)
To minimize exposure to 1,2,5-Trichloronaphthalene, all personnel must use the following

personal protective equipment.
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PPE Category Specifications Rationale

Hand Protection
Solvent-resistant gloves (e.g.,

Viton®, Barrier®).

Prevents skin contact and

absorption.[3]

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from splashes

and airborne particles.

Skin and Body Protection
A protective suit or lab coat

and closed-toe shoes.

Prevents skin contact with the

chemical.[3]

Respiratory Protection
A NIOSH-approved respirator

with organic vapor cartridges.

Required when working

outside of a fume hood or

when airborne concentrations

may exceed exposure limits.[3]

Experimental Workflow for Handling 1,2,5-
Trichloronaphthalene
The following diagram outlines the standard operating procedure for the safe handling of 1,2,5-
Trichloronaphthalene from receipt to disposal.
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Workflow for Safe Handling of 1,2,5-Trichloronaphthalene
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Caption: Safe handling workflow for 1,2,5-Trichloronaphthalene.
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Detailed Experimental Protocols
The following protocols provide step-by-step guidance for key operational procedures involving

1,2,5-Trichloronaphthalene.

1. Preparation and Handling:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for

Trichloronaphthalene to understand its hazards and safety precautions.

Engineering Controls: All work with 1,2,5-Trichloronaphthalene solid or solutions should be

conducted in a certified chemical fume hood to minimize inhalation exposure.[3]

Personal Protective Equipment (PPE): Don all required PPE as specified in the table above

before entering the designated work area.

Weighing and Transfer:

Handle the solid material carefully to avoid generating dust.

Use a dedicated, labeled weighing vessel.

Clean any spills immediately with an appropriate absorbent material.

Storage: Store 1,2,5-Trichloronaphthalene in a cool, dry, well-ventilated area away from

incompatible materials such as strong oxidizing agents.[3] Keep the container tightly closed.

[3]

2. Spill Response:

Evacuation: In the event of a spill, immediately evacuate all non-essential personnel from the

area.[3]

Containment: If it is safe to do so, contain the spill to prevent it from spreading.

Cleanup:
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For small spills of solid material, carefully sweep or scoop it into a labeled, sealed

container for hazardous waste disposal.[3]

Ventilate the area and wash the spill site once cleanup is complete.[3]

Reporting: Report all spills to the appropriate environmental health and safety personnel.

3. First Aid Procedures:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[3] Seek immediate medical

attention.

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

water.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and seek medical attention.[2]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and seek immediate medical attention.

4. Disposal Plan:

Waste Characterization: 1,2,5-Trichloronaphthalene and any materials contaminated with it

are considered hazardous waste.[3]

Containerization: Collect all waste in a designated, properly labeled, and sealed container.

Disposal: Dispose of the hazardous waste through your institution's approved hazardous

waste management program.[3] Do not dispose of it in the regular trash or down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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